Cas no 119914-60-2 (Grepafloxacin)

• Product Name: Grepafloxacin
• CAS No: 119914-60-2
• MF: C₁₉H₂₂N₃O₃F
• MW: 359.39468
• MDL: MFCD00865116
• CID: 63457
• PubChem ID: 72474
• Update Time: 2024-11-03

Grepafloxacin Chemical and Physical Properties

Names and Identifiers

• Grepafloxacin
• 1-Cyclopropyl-6-fluoro-7-(3-methyl-1-piperazinyl)-5-methyl-1,4-dihydro-4-oxoquinoline-3-carboxylic acid
• dl-Grepafloxacin
• 1-cyclopropyl-5-methyl-6-fluoro-7-(3-methylpiperazin-1-yl)-1,4-dihydro-4-oxoquinoline-3-carboxylic acid
• 1-cyclopropyl-6-fluoro-1,4-dihydro-5-methyl-7-(3-methyl-1-piperazinyl)-4-oxo-3-quinolinecarboxylic acid
• DA-73870
• 1-Cyclopropyl-6-fluoro-5-methyl-7-(3-methyl-piperazin-1-yl)-4-oxo-1,4,4a,8a-tetrahydro-quinoline-3-carboxylic acid (Grepafloxacin)
• DTXSID2048321
• SCHEMBL34155
• GTPL10818
• BDBM50117924
• DB00365
• 3-Quinolinecarboxylic acid, 1,4-dihydro-1-cyclopropyl-6-fluoro-5-methyl-7-(3-methyl-1-piperazinyl)-4-oxo-
• OPC 17116
• Raxar
• EN300-19766404
• 119914-60-2
• 1-cyclopropyl-6-fluoro-5-methyl-7-(3-methylpiperazin-1-yl)-4-oxo-quinoline-3-carboxylic acid
• GREPAFLOXACIN [VANDF]
• PC-17116
• 3-QUINOLINECARBOXYLIC ACID, 1-CYCLOPROPYL-6-FLUORO-1,4-DIHYDRO-5-METHYL-7-(3-METHYL-1-PIPERAZINYL)-4-OXO-, (+/-)-
• CCRIS 7284
• PC 17116
• Q414846
• NCGC00167527-01
• NS00002650
• 146863-02-7
• OPC17116
• GREPAFLOXACIN [MI]
• AKOS016013941
• (+/-)-1-CYCLOPROPYL-6-FLUORO-1,4-DIHYDRO-5-METHYL-7-(3-METHYL-1-PIPERAZINYL)-4-OXO-3-QUINOLINECARBOXYLIC ACID
• 3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-5-methyl-7-(3-methyl-1-piperazinyl)-4-oxo-
• Grepafloxacin [INN:BAN]
• 1-CYCLOPROPYL-6-FLUORO-5-METHYL-7-(3-METHYLPIPERAZIN-1-YL)-4-OXO-QUINO LINE-3-CARBOXYLIC ACID
• CHEMBL583
• 1-cyclopropyl-6-fluoro-5-methyl-7-(3-methylpiperazin-1-yl)-4-oxo-quinoline-3-carboxylicacid
• UNII-L1M1U2HC31
• 1-Cyclopropyl-6-fluoro-5-methyl-7-(3-methyl-piperazin-1-yl)-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
• 1-cyclopropyl-6-fluoro-5-methyl-7-(3-methylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• HMS3713L05
• 1-Cyclopropyl-6-fluoro-7-(3-methyl-1-piperazinyl)5-methyl-1,4-dihydro-4-oxoquinoline-3-carboxylic acid
• SR-01000872592-1
• 1-cyclopropyl-6-fluoro-5-methyl-7-(3-methylpiperazin-1-yl)-4-oxoquinoline-3-carboxylic acid
• Grepafloxacin [INN]
• BCP23880
• L1M1U2HC31
• (+/-)-3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-5-methyl-7-(3-methyl-1-piperazinyl)-4-oxo-
• dl-Grepafloxacin Hydrochloride
• HY-A0147
• CS-0017472
• GREPAFLOXACIN [WHO-DD]
• SR-01000872592
• CHEBI:5543
• RKL10071
• Tomefloxacin; dl-Grepafloxacin
• AIJTTZAVMXIJGM-UHFFFAOYSA-N
• (+-)-1-Cyclopropyl-6-fluoro-1,4-dihydro-5-methyl-7-(3-methyl-1-piperazinyl)-4-oxo-3-quinolinecarboxylic acid
• 1-Cyclopropyl-6-fluoro-7-(3-methyl-1-piperazinyl)-5-methyl-1,4-dihydro-4-oxoquinoline-3-carboxylic Acid Hydrochloride; Grepafloxacin Hydrochloride; Tomefloxacin Hydrochloride

• MDL： MFCD00865116
• Inchi： 1S/C19H22FN3O3/c1-10-8-22(6-5-21-10)15-7-14-16(11(2)17(15)20)18(24)13(19(25)26)9-23(14)12-3-4-12/h7,9-10,12,21H,3-6,8H2,1-2H3,(H,25,26)
• InChI Key： AIJTTZAVMXIJGM-UHFFFAOYSA-N
• SMILES： CC1CN(CCN1)C2=C(C(=C3C(=C2)N(C=C(C3=O)C(=O)O)C4CC4)C)F

Computed Properties

• Exact Mass: 359.16500
• Monoisotopic Mass: 359.16452
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.2
• Topological Polar Surface Area: 72.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.366
• Melting Point: 189-192 ºC
• Boiling Point: 610°Cat760mmHg
• Flash Point: 322.7°C
• PSA: 74.57000
• LogP: 2.67400
• Vapor Pressure: No data available

Grepafloxacin Security Information

• Signal Word：Danger
• Hazard Statement： H301 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H301 (100%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients